Castanospermine

• CAS No.: 79831-76-8
• Product Name: Castanospermine
• Molecular Formula: C8H15NO4
• Molecular Weight: 189.21 g/mol
• IUPAC Name: (1S,6S,7R,8R,8aR)-1,2,3,5,6,7,8,8a-octahydroindolizine-1,6,7,8-tetrol
• Standard InChI: InChI=1S/C8H15NO4/c10-4-1-2-9-3-5(11)7(12)8(13)6(4)9/h4-8,10-13H,1-3H2/t4-,5-,6+,7+,8+/m0/s1
• Standard InChIKey: JDVVGAQPNNXQDW-TVNFTVLESA-N
• Isomeric SMILES: C1CN2C[C@@H]([C@H]([C@@H]([C@H]2[C@H]1O)O)O)O
• SMILES: C1CN2CC(C(C(C2C1O)O)O)O
• Canonical SMILES: C1CN2CC(C(C(C2C1O)O)O)O
• Description: Castanospermine is a tetrahydroxyindolizidine alkaloid that consists of octahydroindolizine having four hydroxy substituents located at positions 1, 6, 7 and 8 (the 1S,6S,7R,8R,8aR-diastereomer). It has a role as a metabolite, an anti-HIV-1 agent, an anti-inflammatory agent and an EC 3.2.1.* (glycosidase) inhibitor.
• Synonyms: 1,6,7,8-tetrahydroxyoctahydroindolizine; 1-epicastanospermine; 6,7-diepicastanospermine; 6-epicastanospermine; castanospermine; castinospermine
• Reference: Kazmi et al., 2018. A new entry into the portfolio of α-glucosidase inhibitors as potent therapeutics for type 2 diabetes: Design, bioevaluation and one-pot multi-component synthesis of diamine-bridged coumarinyl oxadiazole conjugates. Bioorganic Chemistry 77:190-202.; Botta et al., 2018. Drug repurposing approaches to fight Dengue virus infection and related diseases. Frontiers in Bioscience 23:997-1019.
• PubChem Compound: 54445
• Last Modified: Nov 11 2021